Cas no 110234-68-9 (4,4,4-Trifluoro-3-oxobutanenitrile)
110234-68-9 structure
Product Name:4,4,4-Trifluoro-3-oxobutanenitrile
CAS No:110234-68-9
MF:C4H2F3NO
MW:137.059991359711
MDL:MFCD11099951
CID:62815
PubChem ID:13843540
Update Time:2025-09-27
4,4,4-Trifluoro-3-oxobutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 4,4,4-Trifluoro-3-oxobutanenitrile
- 4,4,4-trifluoro-3-oxobutanenitrile
- 2-(trifluoroacetyl)-acetonitrile
- 3-cyano-1,1,1-trifluoroacetone
- 4,4,4-trifluoro-3-oxobutyronitrile
- Butanenitrile,4,4,4-trifluoro-3-oxo
- TFA acetonitrile
- trifluoroacetoacetonitrile
- 4,4,4-Trifluoro-3-oxo-butyronitrile
- Boc-(R)-2-tetrahydroisoquinolineaceticacid
- EN300-45046
- FT-0648246
- BS-13071
- AKOS009279506
- 110234-68-9
- DTXSID70551094
- AM20080729
- MFCD11099951
- SB30650
- J-513964
- SCHEMBL573401
- Butanenitrile, 4,4,4-trifluoro-3-oxo-
- A802173
- Z234897673
- 4,4,4-trifluoro-3-oxo-butanenitrile
- J-002407
- DB-059984
-
- MDL： MFCD11099951
- Inchi： 1S/C4H2F3NO/c5-4(6,7)3(9)1-2-8/h1H2
- InChI Key： RDNQEPVYJCVARF-UHFFFAOYSA-N
- SMILES： FC(C(CC#N)=O)(F)F
Computed Properties
- Exact Mass: 137.00900
- Monoisotopic Mass: 137.00884817g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.35
- Boiling Point: 99.9°Cat760mmHg
- Flash Point: 14.2°C
- Refractive Index: 1.335
- PSA: 40.86000
- LogP: 1.03148
4,4,4-Trifluoro-3-oxobutanenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4,4,4-Trifluoro-3-oxobutanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0598-1g |
4,4,4-Trifluoro-3-oxo-butyronitrile |
110234-68-9 | 98% | 1g |
5071.29CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0598-5g |
4,4,4-Trifluoro-3-oxo-butyronitrile |
110234-68-9 | 98% | 5g |
20268.21CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0598-500mg |
4,4,4-Trifluoro-3-oxo-butyronitrile |
110234-68-9 | 98% | 500mg |
2959.67CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0598-250mg |
4,4,4-Trifluoro-3-oxo-butyronitrile |
110234-68-9 | 98% | 250mg |
1908.1CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0598-100mg |
4,4,4-Trifluoro-3-oxo-butyronitrile |
110234-68-9 | 98% | 100mg |
1382.31CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0598-50mg |
4,4,4-Trifluoro-3-oxo-butyronitrile |
110234-68-9 | 98% | 50mg |
1110.94CNY | 2021-05-08 | |
| eNovation Chemicals LLC | Y0998767-5g |
4,4,4-Trifluoro-3-oxobutanenitrile |
110234-68-9 | 95% | 5g |
$1700 | 2024-08-02 | |
| TRC | T792468-500mg |
4,4,4-Trifluoro-3-oxobutanenitrile |
110234-68-9 | 500mg |
$ 800.00 | 2023-09-05 | ||
| TRC | T792468-1g |
4,4,4-Trifluoro-3-oxobutanenitrile |
110234-68-9 | 1g |
$ 1240.00 | 2022-06-02 | ||
| TRC | T792468-1000mg |
4,4,4-Trifluoro-3-oxobutanenitrile |
110234-68-9 | 1g |
$1499.00 | 2023-05-17 |
4,4,4-Trifluoro-3-oxobutanenitrile Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
110234-68-9 (4,4,4-Trifluoro-3-oxobutanenitrile) Related Products
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